Cas no 606144-42-7 (Methyl 4,5-diamino-3-fluoro-2-(phenylamino)benzoate)

Methyl 4,5-diamino-3-fluoro-2-(phenylamino)benzoate structure
606144-42-7 structure
Product Name:Methyl 4,5-diamino-3-fluoro-2-(phenylamino)benzoate
CAS No:606144-42-7
MF:C14H14FN3O2
MW:275.278266429901
MDL:MFCD18642904
CID:835874
PubChem ID:56604175
Update Time:2025-04-19

Methyl 4,5-diamino-3-fluoro-2-(phenylamino)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4,5-diamino-3-fluoro-2-(phenylamino)-, methyl ester
    • methyl 4,5-diamino-2-anilino-3-fluorobenzoate
    • METHYL 4,5-DIAMINO-3-FLUORO-2-(PHENYLAMINO)BENZOATE
    • 4,5-Diamino-3-fluoro-2-phenylaminobenzoic acid methyl ester
    • JHIJEIVUKKHRAU-UHFFFAOYSA-N
    • 3830AH
    • 4,5-Diamino-3-fluoro-2-phenylamino-benzoic acid methyl ester
    • methyl4,5-diamino-3-fluoro-2-(phenylamino)benzoate
    • AKOS037649834
    • CS-M0963
    • DB-130143
    • 606144-42-7
    • SCHEMBL4545983
    • CS-13746
    • Methyl 4,5-diamino-3-fluoro-2-(phenylamino)benzoate
    • MDL: MFCD18642904
    • Inchi: 1S/C14H14FN3O2/c1-20-14(19)9-7-10(16)12(17)11(15)13(9)18-8-5-3-2-4-6-8/h2-7,18H,16-17H2,1H3
    • InChI Key: JHIJEIVUKKHRAU-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=CC(C(=O)OC)=C1NC1C=CC=CC=1)N)N

Computed Properties

  • Exact Mass: 275.10700486g/mol
  • Monoisotopic Mass: 275.10700486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.4
  • XLogP3: 2.6

Methyl 4,5-diamino-3-fluoro-2-(phenylamino)benzoate Pricemore >>

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